Protein measurements in microwells
Lab on a Chip Pub Date: 2014-05-02 DOI: 10.1039/C4LC00277F
Abstract
Protein measurements are essential to many fields ranging from fundamental biochemistry to clinical diagnostics. The ability to make measurements of proteins with ultra-sensitivity will enable early diagnosis of diseases by accessing a concentration regime below the detection limit of present protein assay methods. Furthermore, while single cell analysis is becoming an essential tool, most single cell analytical methods are aimed at measuring genetic targets. Single cell protein measurements will be critical to obtaining a complete picture of the cell. Microwells and microwell arrays are powerful platforms for making protein measurements. Confining molecules and cells to small volumes creates high local concentrations. This Insight discusses the present status of microwell arrays for making protein measurements and describes some of the fundamental challenges as well as opportunities for using microwells in the future.
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